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Compound of Interest

Compound Name: SJ1008030 TFA

Cat. No.: B12391202

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: SJ1008030 TFA is a potent and selective JAK2 (Janus kinase 2) degrader,

functioning as a Proteolysis Targeting Chimera (PROTAC).[1][2][3] It is utilized in research,

particularly in the study of conditions like CRLF2-rearranged acute lymphoblastic leukemia, by

inducing the degradation of JAK2 protein.[1] Proper preparation of stock solutions is critical for

accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common

solvent for SJ1008030 TFA due to its high solubility.[1][4] This document provides a detailed

protocol for the preparation, storage, and handling of SJ1008030 TFA stock solutions in

DMSO.

Data Presentation
Table 1: Chemical and Physical Properties of SJ1008030 TFA
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Property Value Source

CAS Number 2863634-97-1 [1][4]

Molecular Formula C44H44F3N13O9S [1][4]

Molecular Weight 987.96 g/mol [1][4]

Appearance Light yellow to yellow solid [4]

Purity ≥98% (HPLC) [3]

Solubility in DMSO 125 mg/mL (126.52 mM) [1][4]

Table 2: Example Preparation of SJ1008030 TFA Stock Solutions

Desired Stock
Concentration

Volume of DMSO to
add to 1 mg of
SJ1008030 TFA

Volume of DMSO to
add to 5 mg of
SJ1008030 TFA

Volume of DMSO to
add to 10 mg of
SJ1008030 TFA

1 mM 1.0122 mL 5.0609 mL 10.1219 mL

5 mM 0.2024 mL 1.0122 mL 2.0244 mL

10 mM 0.1012 mL 0.5061 mL 1.0122 mL

50 mM 20.24 µL 101.22 µL 202.44 µL

100 mM 10.12 µL 50.61 µL 101.22 µL

Calculations are based on a molecular weight of 987.96 g/mol . Batch-specific molecular

weights may vary slightly.

Experimental Protocol
Objective: To prepare a concentrated stock solution of SJ1008030 TFA in DMSO for use in

biological assays.

Materials:

SJ1008030 TFA powder
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Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber or opaque polypropylene or glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-dissolution Preparations:

Equilibrate the SJ1008030 TFA vial to room temperature before opening to prevent

moisture condensation.

Ensure that the DMSO used is anhydrous, as hygroscopic DMSO can significantly impact

the solubility of the product.[4]

Calculating the Required Volume of DMSO:

Determine the desired final concentration of the stock solution (e.g., 10 mM).

Calculate the required volume of DMSO using the following formula: Volume (L) = Mass

(g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For example, to prepare a 10 mM stock solution from 1 mg of SJ1008030 TFA: Volume (L)

= 0.001 g / (0.010 mol/L * 987.96 g/mol ) = 0.0001012 L = 101.2 µL

Dissolution of SJ1008030 TFA:

Carefully add the calculated volume of DMSO to the vial containing the SJ1008030 TFA
powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath

for 10-15 minutes.[1] Gentle warming to 37°C can also aid in solubilization.[1]

Visually inspect the solution to ensure it is clear and free of precipitates.

Aliquoting and Storage:

Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes in sterile, tightly sealed vials. This prevents contamination and

degradation from repeated freeze-thaw cycles.[1][5]

Store the aliquots protected from light.

For long-term storage (up to 6 months), store the stock solution at -80°C.[4]

For short-term storage (up to 1 month), the solution can be stored at -20°C.[4]

Safety Precautions:

Always handle SJ1008030 TFA and DMSO in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Consult the Safety Data Sheet (SDS) for SJ1008030 TFA and DMSO for complete safety

information.

Mandatory Visualizations
Diagram 1: Experimental Workflow for SJ1008030 TFA Stock Solution Preparation
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Caption: Workflow for preparing SJ1008030 TFA stock solution.
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Diagram 2: Simplified JAK-STAT Signaling Pathway and Mechanism of SJ1008030

Caption: SJ1008030 induces JAK2 degradation via the proteasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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